Modular Conjugation Capability
Deruxtecan 2-hydroxypropanamide (C₂₇H₂₆FN₃O₆, MW 507.51) is the unconjugated free toxin, whereas standard Deruxtecan (HY-13631E, CAS 1599440-13-7, C₅₂H₅₆FN₉O₁₃, MW 1034.05) is pre-loaded with a maleimide-GGFG peptide linker . This 2.04-fold molecular weight difference reflects the absence of the linker-spacer construct (ΔMW = 526.54 Da), meaning the 2-hydroxypropanamide form provides an uncommitted payload for de novo linker screening and site-specific conjugation optimization, a critical advantage for ADC programs targeting novel antigens or employing next-generation conjugation technologies .
| Evidence Dimension | Molecular weight and linker status |
|---|---|
| Target Compound Data | MW 507.51 Da; free payload (no pre-attached linker) |
| Comparator Or Baseline | Standard Deruxtecan HY-13631E: MW 1034.05 Da; pre-conjugated with maleimide-GGFG peptide linker and self-immolative spacer |
| Quantified Difference | ΔMW = 526.54 Da (2.04-fold difference); linker occupancy: absent vs. present |
| Conditions | Calculated from molecular formulae: Target C₂₇H₂₆FN₃O₆; Comparator C₅₂H₅₆FN₉O₁₃ |
Why This Matters
The absence of a pre-attached linker enables unrestricted custom linker chemistry screening, which is essential for ADC programs that require proprietary linker-payload optimization rather than being locked into the Enhertu-class GGFG architecture.
